molecular formula C17H21N5OS B3015502 4-(6-methylpyridazin-3-yl)-N-(3-(methylthio)phenyl)piperazine-1-carboxamide CAS No. 1170025-75-8

4-(6-methylpyridazin-3-yl)-N-(3-(methylthio)phenyl)piperazine-1-carboxamide

Cat. No. B3015502
CAS RN: 1170025-75-8
M. Wt: 343.45
InChI Key: HQQBPWPNDPAFRX-UHFFFAOYSA-N
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Description

4-(6-methylpyridazin-3-yl)-N-(3-(methylthio)phenyl)piperazine-1-carboxamide, also known as MP-10, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. MP-10 is a piperazine derivative that has been studied for its potential use as a therapeutic agent due to its unique chemical structure and mechanism of action.

Scientific Research Applications

  • Antiviral and Antimicrobial Activities : New derivatives of piperazine, including compounds related to the one , have shown promising antiviral activities, particularly against Tobacco mosaic virus (TMV), as well as potent antimicrobial activity. This suggests potential applications in developing treatments against specific viral and microbial infections (Reddy et al., 2013).

  • Inhibitors of Soluble Epoxide Hydrolase : Piperazine derivatives have been identified as inhibitors of soluble epoxide hydrolase, a key enzyme in the metabolism of epoxides to diols. These inhibitors can be used to understand and potentially treat various diseases related to the dysfunction of this enzyme (Thalji et al., 2013).

  • CGRP Receptor Antagonists : Certain piperazine-1-carboxamide derivatives are effective as calcitonin gene-related peptide (CGRP) receptor antagonists, which can be crucial in treating conditions like migraines and other pain disorders (Cann et al., 2012).

  • Antibacterial and Antifungal Activities : Novel piperazine derivatives have shown significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Babu et al., 2015).

  • Cancer Research : Some piperazine compounds, through their binding affinity and molecular docking, have shown promise in cancer research, especially in the treatment of breast cancer and other malignancies (Parveen et al., 2017).

  • PET Tracers for Serotonin Receptors : Piperazine derivatives are being explored as PET tracers for serotonin 5-HT1A receptors. This is important for neuropsychiatric disorder research and could help in the diagnosis and treatment of these conditions (García et al., 2014).

properties

IUPAC Name

4-(6-methylpyridazin-3-yl)-N-(3-methylsulfanylphenyl)piperazine-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21N5OS/c1-13-6-7-16(20-19-13)21-8-10-22(11-9-21)17(23)18-14-4-3-5-15(12-14)24-2/h3-7,12H,8-11H2,1-2H3,(H,18,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQQBPWPNDPAFRX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(C=C1)N2CCN(CC2)C(=O)NC3=CC(=CC=C3)SC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21N5OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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